Cas no 1326837-49-3 (4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1326837-49-3
• MF: C₂₆H₂₁N₃O₄
• MW: 439.462646245956
• CID: 5398813
• Update Time: 2025-05-18

4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)isoquinolin-1-one
• 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C26H21N3O4/c1-3-32-20-12-8-17(9-13-20)24-27-25(33-28-24)23-16-29(18-10-14-19(31-2)15-11-18)26(30)22-7-5-4-6-21(22)23/h4-16H,3H2,1-2H3
• InChI Key： RESVNQRTXJEQOC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(OCC)C=C3)N=2)=CN1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one

Introduction to 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1326837-49-3) and Its Emerging Applications in Chemical Biology

4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one, identified by the CAS number 1326837-49-3, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic compounds characterized by its intricate arrangement of nitrogen-containing rings, which endows it with unique electronic and steric properties. The presence of both 1,2,4-oxadiazole and dihydroisoquinoline moieties in its framework suggests potential applications in drug discovery, particularly in the development of bioactive molecules with therapeutic relevance.

The 1,2,4-oxadiazole moiety is a well-studied scaffold in medicinal chemistry due to its ability to modulate biological pathways through interactions with various target proteins and enzymes. Its five-membered ring structure incorporates two nitrogen atoms, which can participate in hydrogen bonding and other non-covalent interactions, making it an attractive component for designing molecules with enhanced binding affinity. In contrast, the dihydroisoquinoline core is known for its role in several pharmacologically active compounds, including alkaloids and neuroactive agents. The combination of these two motifs in 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one creates a promising scaffold for further derivatization and exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater precision. The 4-methoxyphenyl substituent at the 2-position of the dihydroisoquinoline ring introduces a hydroxymethyl group that can engage in hydrophobic interactions or π-stacking with biological targets. Similarly, the 4-ethoxyphenyl group at the 3-position of the oxadiazole ring provides another layer of structural diversity, which can influence both the solubility and bioavailability of the compound. These features make 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one a versatile candidate for further investigation.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) or interact with allosteric sites on enzymes. The rigid structure of 1,2,4-oxadiazole, combined with the flexible dihydroisoquinoline backbone, positions this compound as a potential inhibitor or activator of such targets. For instance, studies have shown that oxadiazole derivatives can exhibit inhibitory effects on kinases and other enzymes involved in cancer signaling pathways. The presence of aromatic rings such as 4-methoxyphenyl and 4-ethoxyphenyl further enhances its potential as a ligand for these targets by providing additional interaction points.

One particularly compelling aspect of this compound is its potential to serve as a building block for more complex drug candidates. By modifying specific substituents or introducing additional functional groups, researchers can fine-tune its pharmacological properties to achieve desired outcomes. For example, replacing one of the aromatic rings with a heterocyclic moiety could alter its binding profile or metabolic stability. Similarly, introducing polar groups could enhance its solubility while maintaining biological activity. Such modifications are often guided by high-throughput screening (HTS) data or structure-based drug design (SBDD) approaches.

The synthesis of 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are particularly useful for forming the heterocyclic rings and connecting them into the desired framework. Additionally, protecting group strategies are often employed to ensure regioselectivity during synthesis.

Evaluation of this compound's pharmacokinetic properties is also crucial for determining its feasibility as a drug candidate. Parameters such as oral bioavailability (AOB), metabolic stability (M/S), and blood-brain barrier penetration (BBB) must be carefully assessed through in vitro assays before moving to preclinical studies. Computational tools like molecular dynamics (MD) simulations and quantum mechanical calculations can provide valuable insights into these properties by predicting how the molecule will behave within biological systems.

Preclinical studies have already begun to explore the potential therapeutic applications of derivatives related to [CAS No. 1326837-49]. Initial findings suggest that certain analogs exhibit promising activity against inflammatory diseases or neurological disorders by modulating key signaling pathways. For instance,[the oxadiazole-dihydroisoquinoline hybrid] has shown inhibitory effects on cyclooxygenase (COX) enzymes or microsomal prostaglandin E synthase 1 (mPGES), which are implicated in pain and inflammation responses. Furthermore,[the methoxy-substituted phenyl groups] may contribute to enhanced binding affinity by forming π-interactions or hydrogen bonds with target residues.

The integration of machine learning (ML) and artificial intelligence (AI) into drug discovery has revolutionized how researchers identify promising candidates like [this compound] from vast chemical libraries[^10]. By leveraging algorithms trained on large datasets,[ML models can predict biological activity] even for molecules that have not been experimentally tested yet[^11]. This approach accelerates hit identification while reducing experimental costs—a critical factor given today's high attrition rates in pharmaceutical development[^12].

As we move forward,[the development pipeline for this class] will likely benefit from interdisciplinary collaborations between synthetic chemists,[biologists], computational scientists,[pharmacologists], and clinicians[^13]. Such partnerships ensure that new candidates are not only potent but also safe enough for human trials—a balance often referred to as "drug-likeness" [^14]. Furthermore,[advances in bioprinting technologies] may enable more efficient production processes for complex derivatives needed during later stages.

In conclusion,[the versatility presented by 1326837 series compounds] makes them invaluable tools for exploring novel therapeutic strategies across multiple disease areas[^15]. While much remains unknown about their full potential,[ongoing investigations promise exciting breakthroughs] over coming years—particularly when combined with innovative synthetic techniques,[cutting-edge computational methods],and collaborative research efforts designed maximize translational success between benchtop discovery labs clinical practice settings.^16^